5-Carbamoyl-2-cyclopropoxybenzoic acid

• Molecular Formula: C11H11NO4
• Molecular Weight: 221.21 g/mol
• IUPAC Name: 5-carbamoyl-2-cyclopropyloxybenzoic acid
• InChI: InChI=1S/C11H11NO4/c12-10(13)6-1-4-9(16-7-2-3-7)8(5-6)11(14)15/h1,4-5,7H,2-3H2,(H2,12,13)(H,14,15)
• InChI Key: KRDDQEFIYBNNIQ-UHFFFAOYSA-N
• Canonical SMILES: C1CC1OC2=C(C=C(C=C2)C(=O)N)C(=O)O

Description

5-Carbamoyl-2-cyclopropoxybenzoic acid is a benzoic acid derivative featuring a carbamoyl group (-CONH₂) at the 5-position and a cyclopropoxy (-O-cyclopropyl) substituent at the 2-position. This compound’s structural uniqueness lies in the combination of a polar carbamoyl moiety and a lipophilic cyclopropoxy group, which may influence its physicochemical properties (e.g., solubility, logP) and biological interactions.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-Carbamoyl-2-cyclopropoxybenzoic acid typically involves the following steps:

Formation of the Benzoic Acid Core: The initial step involves the synthesis of the benzoic acid core, which can be achieved through various methods such as Friedel-Crafts acylation or oxidation of toluene derivatives.

Introduction of the Cyclopropoxy Group: The cyclopropoxy group can be introduced via nucleophilic substitution reactions, where a suitable leaving group on the benzoic acid core is replaced by the cyclopropoxy moiety.

Carbamoylation: The final step involves the introduction of the carbamoyl group. This can be achieved through the reaction of the benzoic acid derivative with a suitable carbamoylating agent, such as carbamoyl chloride, under basic conditions.

Industrial Production Methods

Industrial production of 5-Carbamoyl-2-cyclopropoxybenzoic acid may involve optimized versions of the above synthetic routes, with a focus on maximizing yield and purity while minimizing costs and environmental impact. Techniques such as continuous flow synthesis and the use of green chemistry principles may be employed to achieve these goals.

Chemical Reactions Analysis

Types of Reactions

5-Carbamoyl-2-cyclopropoxybenzoic acid can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding carboxylic acids or other oxidized derivatives.

Reduction: Reduction reactions can convert the carbamoyl group to an amine or other reduced forms.

Substitution: The cyclopropoxy group can be substituted with other nucleophiles under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) can be used.

Substitution: Nucleophiles such as amines, alcohols, or thiols can be used in substitution reactions, often under basic or acidic conditions.

Major Products Formed

Oxidation: Carboxylic acids or ketones.

Reduction: Amines or alcohols.

Substitution: Various substituted benzoic acid derivatives.

Scientific Research Applications

5-Carbamoyl-2-cyclopropoxybenzoic acid has several applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex organic molecules.

Biology: The compound can be used in studies related to enzyme inhibition and protein-ligand interactions.

Industry: Used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 5-Carbamoyl-2-cyclopropoxybenzoic acid involves its interaction with specific molecular targets, such as enzymes or receptors. The carbamoyl group can form hydrogen bonds with active site residues, while the cyclopropoxy group may enhance binding affinity through hydrophobic interactions. These interactions can modulate the activity of the target protein, leading to various biological effects.

Comparison with Similar Compounds

5-Carbamoyl-2-hydroxybenzoic Acid (CAS: 101421-78-7)

Structural Differences :

• Position 2 : Hydroxyl (-OH) group instead of cyclopropoxy (-O-cyclopropyl) .
• Position 5 : Identical carbamoyl (-CONH₂) group.

Key Implications :

• Solubility : The hydroxyl group in 5-carbamoyl-2-hydroxybenzoic acid enhances hydrophilicity compared to the cyclopropoxy variant, likely increasing aqueous solubility.
• Synthetic Accessibility : The hydroxyl analog is commercially available but listed as "discontinued" in some suppliers’ catalogs , whereas the cyclopropoxy derivative may require custom synthesis.

Property	5-Carbamoyl-2-cyclopropoxybenzoic Acid	5-Carbamoyl-2-hydroxybenzoic Acid
Substituent (Position 2)	Cyclopropoxy (-O-cyclopropyl)	Hydroxyl (-OH)
Molecular Weight	~237.2 g/mol (estimated)	195.1 g/mol
logP (Predicted)	~1.8 (higher lipophilicity)	~0.5 (lower lipophilicity)
Acidic Groups	Carboxylic acid (-COOH)	Carboxylic acid + hydroxyl (-OH)

5-[5-(1-Carboxymethyl-2-oxo-propylcarbamoyl)-5-phenyl-pentylsulfamoyl]-2-hydroxy-benzoic Acid (PDB ID: 5PH)

Structural Differences :

• Position 2 : Hydroxyl (-OH) group instead of cyclopropoxy.
• Additional Groups : Sulfamoyl (-SO₂NH₂) and branched alkyl-carbamoyl chains at position 5 .

Key Implications :

• Molecular Complexity : 5PH has a higher molecular weight (C24H28N2O9S; 520.55 g/mol) and chiral centers, complicating synthesis and purification compared to the simpler cyclopropoxy analog .

Substituted 2-(Pyrimidin-2-yl)-benzoic Acids

Structural Context :

• discusses 2-carbamimidoylbenzoic acid as a precursor for pyrimidine-substituted benzoic acids .
• Comparison : The cyclopropoxy group in the target compound may confer steric hindrance similar to pyrimidinyl substituents, affecting binding to biological targets.